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Compound of Interest

Compound Name: Primeverose

Cat. No.: B049699

For Researchers, Scientists, and Drug Development Professionals

Introduction

Primeverose, a disaccharide composed of D-xylose and D-glucose (6-O-3-D-xylopyranosyl-D-
glucose), is a naturally occurring carbohydrate found in a variety of plant glycosides.[1] Its
release through enzymatic hydrolysis is often linked to the generation of aromatic compounds,
making its quantification crucial in fields such as food science, flavor chemistry, and natural
product research. This document provides detailed application notes and protocols for the use
of primeverose as a standard in carbohydrate analysis, with a focus on High-Performance
Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and
enzymatic assays.

Physicochemical Properties of Primeverose

A thorough understanding of the physicochemical properties of primeverose is essential for its
use as an analytical standard. Key properties are summarized in the table below.
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Property Value Reference
CAS Number 26531-85-1 [11[2][3][4]
Molecular Formula C11H20010 [11[2][3]
Molecular Weight 312.27 g/mol [11[2]

(2R,3S,4R,5R)-2,3,4,5-
tetrahydroxy-6-

IUPAC Name [2]
[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yllJoxyhexanal

Appearance Crystalline solid [1]

Melting Point 209-210 °C [1]

Soluble in water, methanol,

and 80% ethanol. Also soluble
Solubility in chloroform, [1114]

dichloromethane, ethyl

acetate, DMSO, and acetone.

) ] [0]D2° +23° - -3.2° (c=5in
Optical Rotation [1]
water)

Application 1: Quantification of Primeverose using
HPAEC-PAD

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection
(HPAEC-PAD) is a highly sensitive and specific method for the direct analysis of underivatized
carbohydrates. It is the preferred method for quantifying primeverose in complex matrices.

Experimental Protocol: HPAEC-PAD Analysis

1. Objective: To quantify the concentration of primeverose in an aqueous sample using an
external standard calibration curve.

2. Materials and Reagents:
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Primeverose standard (high purity)

Deionized water (18.2 MQ-cm)

Sodium hydroxide (NaOH), 50% w/w

Sodium acetate (NaOAc), anhydrous

0.2 pum syringe filters

. Equipment:

High-Performance lon Chromatography (HPIC) system equipped with a pulsed
amperometric detector with a gold working electrode.

Anion-exchange column (e.g., CarboPac™ PA1 or PA20)

Analytical balance

Volumetric flasks and pipettes

. Preparation of Standard Solutions:

Primeverose Stock Standard (1 mg/mL): Accurately weigh 10 mg of primeverose and
dissolve it in 10 mL of deionized water in a volumetric flask.

Working Standards: Prepare a series of working standards by serial dilution of the stock
solution. Suggested concentrations for the calibration curve are 1, 5, 10, 25, 50, and 100
pg/mL. Note: The optimal range for the calibration curve should be determined based on the
expected concentration of primeverose in the samples.

. Chromatographic Conditions:

Column: CarboPac™ PA20 (3 x 150 mm) or similar

Mobile Phase A: Deionized Water

Mobile Phase B: 100 mM Sodium Hydroxide
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e Flow Rate: 0.5 mL/min

e Injection Volume: 10 pL

e Gradient Program:

Column Temperature: 30 °C

Mobile Phase C: 100 mM Sodium Hydroxide, 1 M Sodium Acetate

Time (min) %A %B %C
0.0 90 10 0
20.0 90 10 0
20.1 0 0 100
25.0 0 0 100
25.1 90 10 0
35.0 90 10 0

e PAD Waveform:
Time (s) Potential (V) Integration
0.00 +0.1
0.20 +0.1 Begin
0.40 +0.1 End
0.41 -2.0
0.42 -2.0
0.43 +0.6
0.44 -0.1
0.50 -0.1
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6. Data Analysis:

« Inject the prepared standard solutions and the unknown samples.

 Integrate the peak area corresponding to primeverose.

o Construct a calibration curve by plotting the peak area versus the concentration of the
primeverose standards.

o Determine the concentration of primeverose in the unknown samples by interpolating their
peak areas from the calibration curve.

Experimental Workflow for HPAEC-PAD Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Primeverose as a Standard for Carbohydrate Analysis:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049699#primeverose-as-a-standard-for-
carbohydrate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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